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Compound of Interest

Compound Name: 1,1-Dichloro-1,2-difluoroethane

Cat. No.: B167932

Disclaimer: This guide addresses the synthesis of dichlorodifluoroethane. The specific isomer
requested, 1,1-Dichloro-1,2-difluoroethane (HCFC-132c), is not well-documented in publicly
available scientific literature regarding its synthesis. Therefore, this document details the
established synthesis of its close and more commonly referenced isomer, 1,2-Dichloro-1,1-
difluoroethane (HCFC-132b). The methodologies presented are representative of the synthesis
of hydrochlorofluorocarbons (HCFCs) and provide valuable insight for researchers in the field.

Overview of 1,2-Dichloro-1,1-difluoroethane (HCFC-
132b) Synthesis

1,2-Dichloro-1,1-difluoroethane (CAS 1649-08-7) is a hydrochlorofluorocarbon that has
historically been used as a refrigerant and as an intermediate in organic synthesis.[1] Its
synthesis is most prominently achieved through the reaction of trichloroethylene with
anhydrous hydrogen fluoride at elevated temperatures and pressures.[2] This process
facilitates a halogen exchange, replacing a chlorine atom with a fluorine atom.

The compound serves as a building block for creating more complex fluorinated organic
molecules, which are significant in the development of pharmaceuticals and advanced
materials.[1]

Synthesis Pathway and Reaction Parameters
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The primary industrial synthesis route involves the liquid-phase fluorination of trichloroethylene

using anhydrous hydrogen fluoride (HF). This reaction typically requires high temperatures to
proceed efficiently.

Chemical Reaction Scheme
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Trichloroethylene (C2HCI3) Anhydrous Hydrogen Fluoride (HF)
Side Produc
- HCI + 2HF
Products
D
Hydrogen Chloride (HCI) 1,2-Dichloro-1,1-difluoroethane (C2H2CI2F2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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